Correction: Highly efficient photoelectrochemical water splitting by a hybrid tandem perovskite solar cell
Chemical Communications Pub Date: 2016-09-30 DOI: 10.1039/C6CC90448C
Abstract
Correction for ‘Highly efficient photoelectrochemical water splitting by a hybrid tandem perovskite solar cell’ by Abd. Rashid Bin et al., Chem. Commun., 2016, 52, 5824–5827.
Recommended Literature
- [1] Supercritical fluid chromatography-tandem mass spectrometry for the analysis of lipid A
- [2] Preparation of a cattle bone collagen peptide–calcium chelate by the ultrasound method and its structural characterization, stability analysis, and bioactivity on MC3T3-E1 cells†
- [3] Cu(NO3)2·3H2O-mediated cyanation of aryl iodides and bromides using DMF as a single surrogate of cyanide†
- [4] Controlled embedment and release of DNA from lipidic reverse columnar hexagonal mesophases
- [5] Push–pull tetraene chromophores derived from dialkylaminophenyl, tetrahydroquinolinyl and julolidinyl moieties: optimization of second-order optical nonlinearity by fine-tuning the strength of electron-donating groups†
- [6] Organometallic sesquialkoxides of aluminium, gallium and indium
- [7] Front cover
- [8] Probiotics and gut microbiota: mechanistic insights into gut immune homeostasis through TLR pathway regulation
- [9] Fine-tuning the optoelectronic chattels of fluoreno-thiophene centred molecular semiconductors through symmetric and asymmetric push–pull switch†
- [10] Redox-active ionic liquid electrolyte with multi energy storage mechanism for high energy density supercapacitor†
